Ethyl 5-methyl-7-(5-methyl-2-furyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-methyl-7-(5-methylfuran-2-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H16N4O3/c1-4-20-13(19)11-9(3)17-14-15-7-16-18(14)12(11)10-6-5-8(2)21-10/h5-7,12H,4H2,1-3H3,(H,15,16,17)
• InChI Key: IPHVNHIWXUFONC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=NC=NN2C1C3=CC=C(O3)C)C
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

The [1,2,4]triazolo[1,5-a]pyrimidines are an important class of non-naturally occurring small molecules. They have been studied for their remarkable biological activities in a variety of domains, such as herbicidal, antifungal, antimalarial, antiviral, cardiovascular vasodilators, anti-inflammatory, analgesic, and anticancer.

Synthesis Analysis

The synthesis of several heterocyclic compounds of the [1,2,4]triazolo[1,5-a]pyrimidine-7-one class has been described. Their structure was proven using NMR spectroscopy and HPLC-MS spectrometry.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidin-7-ol, 5-methyl- is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The inhibitory effect of the synthesized substances in relation to copper in neutral and acidic chloride environments within the concentration range of 0.01–1.00 mM has been studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[1,5-a]pyrimidin-7-ol, 5-methyl- include a molecular weight of 150.1380.

Scientific Research Applications

Neuroprotective Agent

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Anti-neuroinflammatory Agent

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Antiviral Agent

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Anticancer Agent

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Antioxidant Agent

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Antimicrobial Agent

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Mechanism of Action

Target of Action

Compounds with similar structures, such as triazole-pyrimidine hybrids, have shown promising neuroprotective and anti-inflammatory properties . They have been found to interact with active residues of ATF4 and NF-kB proteins .

Mode of Action

Based on the studies of similar compounds, it is suggested that these compounds may exert their effects through the inhibition of nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells .

Biochemical Pathways

Similar compounds have been found to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway . These pathways play crucial roles in neuroprotection and anti-inflammatory responses.

Result of Action

Similar compounds have shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .